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Compound of Interest

Compound Name: N-dodecyl-3-nitrobenzamide

Cat. No.: B15079257 Get Quote

An In-depth Technical Guide to N-dodecyl-3-nitrobenzamide

This guide provides a detailed overview of the chemical properties and synthesis of N-dodecyl-
3-nitrobenzamide, tailored for researchers, scientists, and professionals in the field of drug

development.

Molecular Formula and Weight
The fundamental chemical properties of N-dodecyl-3-nitrobenzamide are summarized below.

The molecular formula is C₁₉H₃₀N₂O₃, and the molecular weight is 334.45 g/mol .

Property Value

Molecular Formula C₁₉H₃₀N₂O₃

Molecular Weight 334.45 g/mol

Experimental Protocols
A common method for the synthesis of N-alkyl nitrobenzamides involves the reaction of a

nitrobenzoyl chloride with an appropriate n-alkylamine.[1] The following protocol describes the

synthesis of N-dodecyl-3-nitrobenzamide.

Synthesis of N-dodecyl-3-nitrobenzamide
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This procedure is adapted from general methods for synthesizing N-alkyl nitrobenzamides.[1]

Materials:

3-nitrobenzoyl chloride

n-dodecylamine

Triethylamine

Dichloromethane (DCM)

Deionized water

Brine solution

Anhydrous sodium sulfate

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 9 mmol of n-dodecylamine and 6 mmol of triethylamine in

2.5 mL of dichloromethane (DCM).

In a separate flask, dissolve 6 mmol of 3,5-dinitrobenzoyl chloride in 2.5 mL of DCM.

Slowly add the 3-nitrobenzoyl chloride solution to the n-dodecylamine and triethylamine

solution under constant stirring at room temperature.

Allow the reaction to proceed for several hours until completion, which can be monitored by

thin-layer chromatography.

Upon completion, wash the reaction mixture with deionized water and then with a brine

solution.

Dry the organic layer over anhydrous sodium sulfate and filter.
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Remove the solvent (DCM) from the filtrate using a rotary evaporator to yield the crude

product.

The crude N-dodecyl-3-nitrobenzamide can be further purified by column chromatography

or recrystallization to obtain the final, pure compound.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of N-dodecyl-3-
nitrobenzamide.
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Caption: Synthesis workflow for N-dodecyl-3-nitrobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15079257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15079257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

